Cas no 99389-11-4 (N-Nitrosopiperidine-d4)

N-Nitrosopiperidine-d4 is a deuterated analog of N-nitrosopiperidine, where four hydrogen atoms are replaced with deuterium. This stable isotope-labeled compound is primarily used as an internal standard in analytical chemistry, particularly in mass spectrometry and NMR studies, to ensure accurate quantification and trace analysis of nitrosamine contaminants. Its high isotopic purity and chemical stability make it invaluable for research involving nitrosamine metabolism, environmental monitoring, and food safety testing. The deuterium substitution minimizes interference from non-labeled species, enhancing analytical precision. N-Nitrosopiperidine-d4 is essential for method validation and regulatory compliance in detecting carcinogenic nitrosamines at ultra-trace levels.

N-Nitrosopiperidine-d4 structure

Product Name:N-Nitrosopiperidine-d4

CAS No:99389-11-4

MF:C₅H₁₀N₂O

MW:118.170347690582

CID:1003201

PubChem ID:71751144

Update Time:2025-06-09

N-Nitrosopiperidine-d4 Chemical and Physical Properties

Names and Identifiers

- N-Nitrosopiperidine-d4
- 2,2,6,6-tetradeuterio-1-nitrosopiperidine
- N-Nitrosopiperidine-
- N-Nitrosopiperidine-d4
- 1-Nitrosopiperidine-d4
- NPI-d4
- NPIP-d4
- 1-Nitroso(2,2,6,6-~2~H_4_)piperidine
- 1-nitroso(2,2,6,6-?H?)piperidine
- DTXSID20858207
- 99389-11-4
- 1-Nitrosopiperidine-d4; NPI-d4; NPIP-d4; NSC 138-d4
- Inchi： 1S/C5H10N2O/c8-6-7-4-2-1-3-5-7/h1-5H2/i4D2,5D2
- InChI Key： UWSDONTXWQOZFN-CQOLUAMGSA-N
- SMILES： O=NN1C([2H])([2H])CCCC1([2H])[2H]

Computed Properties

Exact Mass: 114.07900
Monoisotopic Mass: 118.104419931g/mol
Isotope Atom Count: 4
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 8
Rotatable Bond Count: 0
Complexity: 78.5
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.4
Topological Polar Surface Area: 32.7Å²

Experimental Properties

PSA: 32.67000
LogP: 1.09160

N-Nitrosopiperidine-d4 Pricemore >>

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